Cas no 2287298-64-8 (2-(Dimethylphosphinyl)benzenemethanamine)

• Product Name: 2-(Dimethylphosphinyl)benzenemethanamine
• CAS No: 2287298-64-8
• MF: C₉H₁₄NOP
• MW: 183.187323093414
• CID: 5912592
• PubChem ID: 156595172
• Update Time: 2025-10-05

2-(Dimethylphosphinyl)benzenemethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-(dimethylphosphinyl)-
• [2-(dimethylphosphoryl)phenyl]methanamine
• (2-(Aminomethyl)phenyl)dimethylphosphine oxide
• EN300-6749047
• 2287298-64-8
• 2-(Dimethylphosphinyl)benzenemethanamine

• Inchi： 1S/C9H14NOP/c1-12(2,11)9-6-4-3-5-8(9)7-10/h3-6H,7,10H2,1-2H3
• InChI Key： VWYWLAMDXYCVKQ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC=C1P(C)(C)=O

Computed Properties

• Exact Mass: 183.081301068g/mol
• Monoisotopic Mass: 183.081301068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 378.4±34.0 °C(Predicted)
• pka: 8.35±0.10(Predicted)

Additional information on 2-(Dimethylphosphinyl)benzenemethanamine

Research Brief on 2-(Dimethylphosphinyl)benzenemethanamine (CAS: 2287298-64-8): Recent Advances and Applications

2-(Dimethylphosphinyl)benzenemethanamine (CAS: 2287298-64-8) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel pharmacophores and its role in modulating biological targets. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the key areas of interest is the compound's role as a phosphine-containing amine, which lends itself to diverse chemical modifications. Researchers have successfully utilized 2-(Dimethylphosphinyl)benzenemethanamine as a precursor in the synthesis of ligands for transition metal catalysts, which are critical in asymmetric synthesis and pharmaceutical manufacturing. Its ability to form stable complexes with metals such as palladium and platinum has been particularly noteworthy, enabling more efficient cross-coupling reactions in drug synthesis.

In addition to its synthetic applications, recent studies have investigated the biological activity of 2-(Dimethylphosphinyl)benzenemethanamine and its derivatives. Preliminary in vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited moderate inhibitory activity against phosphodiesterase-4 (PDE4), a target for treating inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

The pharmacokinetic properties of 2-(Dimethylphosphinyl)benzenemethanamine have also been a focus of recent research. A study conducted by a team at the University of Cambridge utilized computational modeling to predict the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results suggested favorable oral bioavailability and metabolic stability, making it a promising candidate for further optimization in drug development programs.

Despite these promising findings, challenges remain in the practical application of 2-(Dimethylphosphinyl)benzenemethanamine. For example, its susceptibility to oxidation under certain conditions has prompted researchers to explore protective strategies, such as the incorporation of stabilizing additives or the development of more robust derivatives. Furthermore, the need for scalable and cost-effective synthetic routes to produce this compound in large quantities is an ongoing area of investigation.

In conclusion, 2-(Dimethylphosphinyl)benzenemethanamine (CAS: 2287298-64-8) represents a valuable scaffold in chemical biology and medicinal chemistry, with demonstrated potential in both synthetic and therapeutic applications. Continued research into its derivatives and optimization of its properties will likely yield further breakthroughs in drug discovery and development. Future studies should focus on expanding its biological target repertoire and addressing current limitations to fully realize its potential in the pharmaceutical industry.